Cas no 34155-91-4 (5-Undecylresorcinol)

• Product Name: 5-Undecylresorcinol
• CAS No: 34155-91-4
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 1462686
• PubChem ID: 10587720
• Update Time: 2025-04-23

5-Undecylresorcinol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-undecyl-
• 5-undecylbenzene-1,3-diol
• 5-Undecylresorcin
• 5-Undecyl-1,3-benzenediol
• DTXSID70442190
• 5-undecylresorcinol
• AKOS040735049
• 34155-91-4
• SCHEMBL2464812
• LMPK15030010
• Compound NP-014641
• 5-Undecylresorcinol

• Inchi： 1S/C17H28O2/c1-2-3-4-5-6-7-8-9-10-11-15-12-16(18)14-17(19)13-15/h12-14,18-19H,2-11H2,1H3
• InChI Key： SXRLJXDYAKBNRZ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCCCCCCC)O

Computed Properties

• Exact Mass: 264.20904
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 5-Undecylresorcinol

1,3-Benzenediol, 5-undecyl- (CAS No. 34155-91-4): A Comprehensive Overview in Modern Chemical Research

1,3-Benzenediol, 5-undecyl-, identified by its CAS number 34155-91-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, finds applications in various scientific domains, including drug development, material science, and biochemical studies. The presence of both hydroxyl and alkyl functional groups makes it a versatile intermediate in synthetic chemistry, enabling a wide range of modifications and applications.

The chemical structure of 1,3-Benzenediol, 5-undecyl- consists of a benzene ring substituted with hydroxyl groups at the 1 and 3 positions, and an undecyl chain attached at the 5 position. This configuration imparts distinct physicochemical properties, such as solubility characteristics and reactivity profiles, which are crucial for its utility in different scientific contexts. The compound's ability to participate in hydrogen bonding and its interaction with biological molecules have made it a subject of interest in medicinal chemistry.

In recent years, 1,3-Benzenediol, 5-undecyl- has been explored for its potential in the development of novel therapeutic agents. Its structural motif is reminiscent of natural products that exhibit biological activity, prompting researchers to investigate its pharmacological properties. Preliminary studies have suggested that derivatives of this compound may possess antimicrobial and anti-inflammatory effects, making them promising candidates for further development into drug candidates.

The synthesis of 1,3-Benzenediol, 5-undecyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and selective functional group transformations have been particularly useful in constructing the desired molecular framework.

The role of computational chemistry in studying 1,3-Benzenediol, 5-undecyl- cannot be overstated. Molecular modeling techniques have enabled researchers to predict the compound's behavior in various environments, including biological systems. These predictions are crucial for designing experiments and optimizing drug candidates before they enter clinical trials. The integration of experimental data with computational insights has provided a more holistic understanding of the compound's potential applications.

Beyond pharmaceuticals, 1,3-Benzenediol, 5-undecyl- has shown promise in material science applications. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. Researchers are exploring its incorporation into advanced materials that could revolutionize industries ranging from aerospace to electronics.

The environmental impact of synthesizing and utilizing 1,3-Benzenediol, 5-undecyl- is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical manufacturing are essential for ensuring that the compound's benefits can be realized without compromising environmental integrity.

In conclusion, 1,3-Benzenediol, 5-undecyl-, with its CAS number 34155-91-4, represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure and functional properties make it a valuable tool in both academic research and industrial development. As our understanding of this compound grows through continued investigation and innovation, its potential contributions to society are likely to expand even further.